Cas no 13807-05-1 (4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide)

• Product Name: 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide
• CAS No: 13807-05-1
• MF: C₆H₈N₄O₂S₂
• MW: 232.283317565918
• MDL: MFCD20528927
• CID: 4595539
• Update Time: 2025-07-21

4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-carbamoylmethylsulfanyl-thiazole-5-carboxylic acid amide
• 4-Amino-2-[(carbamoylmethyl)sulfanyl]-1,3-thiazole-5-carboxamide
• 5-Thiazolecarboxamide, 4-amino-2-[(2-amino-2-oxoethyl)thio]-
• 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide

• MDL： MFCD20528927
• Inchi： 1S/C6H8N4O2S2/c7-2(11)1-13-6-10-4(8)3(14-6)5(9)12/h1,8H2,(H2,7,11)(H2,9,12)
• InChI Key： VZVNGDWHAQQJRE-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=C(N)N=C1SCC(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide

Introduction to 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide (CAS No. 13807-05-1)

4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide is a heterocyclic compound with significant pharmacological interest, particularly in the field of medicinal chemistry. Its molecular structure incorporates a thiazole core, which is a key scaffold in many bioactive molecules. The presence of multiple functional groups, including an amino group, a carbamoylmethyl sulfanyl moiety, and a carboxamide group, makes this compound a versatile intermediate for further chemical modifications and drug development.

The compound is identified by its Chemical Abstracts Service (CAS) number 13807-05-1, which serves as a unique identifier in scientific literature and databases. This numbering system ensures precise referencing and avoids ambiguity in chemical communications. The synthesis and characterization of 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide have been extensively studied due to its potential applications in the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of this compound that contribute to its biological activity. The thiazole ring is known for its stability and ability to interact with biological targets such as enzymes and receptors. In particular, the carbamoylmethyl sulfanyl group has been shown to enhance binding affinity and selectivity, making it a valuable component in drug design strategies.

One of the most compelling aspects of 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound to develop derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy. For instance, modifications to the amino group or the carboxamide moiety have led to compounds with potent anti-inflammatory and antimicrobial activities.

The pharmacological profile of 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide has been explored in various preclinical studies. These investigations have revealed its potential as an inhibitor of certain kinases and enzymes implicated in metabolic disorders. The compound’s ability to modulate these biological pathways makes it an attractive candidate for further development into treatments for conditions such as diabetes and cardiovascular diseases.

In addition to its therapeutic applications, 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide has been investigated for its role in chemical biology research. Its structural motifs are reminiscent of natural products found in microorganisms, suggesting that it could serve as a lead compound for discovering new bioactive molecules. Synthetic chemists have employed this scaffold to explore novel reaction pathways and develop more efficient synthetic methodologies.

The industrial significance of 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide cannot be overstated. Its synthesis involves multi-step organic reactions that showcase the capabilities of modern synthetic chemistry techniques. The optimization of these processes has not only improved yield but also reduced environmental impact through greener chemistry approaches. Such advancements are crucial for sustainable drug development practices.

Future research directions for 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide include exploring its interactions with biological targets at the molecular level using advanced spectroscopic techniques. These studies could provide insights into how the compound exerts its effects and guide the design of next-generation derivatives with improved properties. Additionally, computational studies are being conducted to predict new analogs with enhanced activity profiles.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide. By analyzing large datasets of chemical structures and biological activities, researchers can predict the potential efficacy of new compounds before conducting expensive wet-lab experiments. This approach aligns well with the principles of precision medicine and personalized therapeutics.

In conclusion, 4-Amino-2-(carbamoylmethyl)sulfanyl-1,3-thiazole-5-carboxamide (CAS No. 13807-05-1) represents a significant advancement in medicinal chemistry due to its versatile structure and potential therapeutic applications. Its role as a precursor for more complex bioactive molecules underscores its importance in drug development pipelines. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in addressing unmet medical needs.